10.1039/B706512B | Intramolecular cation–π interaction in organic synthesis†

Intramolecular cation–π interaction in organic synthesis†

Organic & Biomolecular Chemistry Pub Date: 2007-08-02 DOI: 10.1039/B706512B

Abstract

Controlling molecular conformation is a significantly important issue in a wide variety of organic reactions because the ground state structure is significantly responsible for the transition one. As observed in enzymes and proteins, the cation–π interaction plays a key role in the formation of the tertiary structure and the biochemical processes. Therefore, the cation–π interaction would be a promising conformation-controlling tool not only in large molecules, but also in small molecules due to its stronger interaction force. This article describes the utility of the intramolecular cation–π interaction in various organic syntheses with evidence for the existence of the cation–π interactions.

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